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Compound of Interest

Compound Name: ALEPH-4

CAS No.: 123643-26-5

Cat. No.: B595406

Get Quote

Disclaimer: This document is intended for research and informational purposes only. ALEPH-4
is a research chemical, and its neurochemical and toxicological properties have not been

extensively studied. This guide synthesizes available information from limited sources and

infers properties from structurally related compounds. All handling and research involving this

compound should be conducted with extreme caution and in accordance with all applicable

laws and regulations.

Introduction
ALEPH-4, or 4-isopropylthio-2,5-dimethoxyamphetamine, is a synthetic psychedelic compound

belonging to the phenethylamine and amphetamine chemical classes. It is a member of the

"ALEPH" series of compounds first synthesized and described by Alexander Shulgin in his

book PiHKAL (Phenethylamines I Have Known and Loved).[1] Structurally, it is the

amphetamine analog of the phenethylamine 2C-T-4. The ALEPH series are characterized by a

sulfur-containing substituent at the 4-position of the phenyl ring.

Like other classical psychedelics, the primary mechanism of action for ALEPH-4 is presumed

to be agonism at serotonin receptors, particularly the 5-HT₂A subtype. Shulgin's qualitative
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reports in humans describe a long-lasting psychedelic experience of 12 to 20 hours with oral

dosages in the 7 to 12 mg range.[1] However, Shulgin noted potential toxicity concerns at

higher doses, which curtailed further dose-escalation studies.[1]

This guide provides a technical overview of the known and inferred neurochemical properties of

ALEPH-4, its synthesis, and the experimental methodologies relevant to its study. Due to a

significant lack of published quantitative data specific to ALEPH-4, this document also includes

data from structurally analogous compounds to provide a comparative context for its potential

pharmacological profile.

Presumed Pharmacodynamics
The primary molecular target for psychedelic phenethylamines is the serotonin 5-HT₂A

receptor, a G-protein coupled receptor (GPCR). Agonism at this receptor is the initiating event

for the cascade of neurobiological changes that result in the characteristic psychedelic effects.

Receptor Binding Profile
Quantitative receptor binding data for ALEPH-4 are not available in the peer-reviewed scientific

literature. The binding affinity (Ki) of a compound, which indicates the concentration required to

occupy 50% of the receptors in vitro, is a key measure of its potency. To provide context, the

table below presents binding affinities for related psychedelic compounds at key serotonin

receptors. It is hypothesized that ALEPH-4 possesses a high affinity for the 5-HT₂A receptor,

similar to other psychoactive phenethylamines.

Table 1: Receptor Binding Affinities (Kᵢ, nM) of Structurally Related Psychedelic Compounds

Compound 5-HT₂A 5-HT₂C 5-HT₁A

ALEPH-4 Data Not Available Data Not Available Data Not Available

2C-T-2 49 ± 12 110 ± 21 4,400 ± 600

2C-T-7 33 ± 1.2 120 ± 19 >10,000

DOM 4.8 ± 1.1 22 ± 7.6 4,800 ± 400

LSD 1.1 ± 0.1 4.9 ± 1.0 7.8 ± 1.0
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Note: Data for 2C-T-2, 2C-T-7, DOM, and LSD are compiled from various scientific studies and

are provided for comparative purposes. The absence of data for ALEPH-4 highlights a

significant gap in the current understanding of its pharmacology.

Functional Activity & Signaling Pathway
ALEPH-4 is presumed to act as a partial or full agonist at the 5-HT₂A receptor. Upon binding, it

likely activates the Gαq protein, initiating a canonical intracellular signaling cascade. This

pathway involves the activation of phospholipase C (PLC), which then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into two secondary messengers: inositol

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ diffuses through the cytoplasm to bind to IP₃

receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium

(Ca²⁺). This surge in intracellular Ca²⁺, along with the activation of protein kinase C (PKC) by

DAG, leads to a variety of downstream cellular responses that are believed to underpin the

compound's psychoactive effects.
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Caption: Presumed 5-HT₂A Receptor Gq Signaling Pathway for ALEPH-4.

Chemical Synthesis Workflow
The synthesis of ALEPH-4 is detailed in PiHKAL. The process begins with the precursor 2,5-

dimethoxy-4-(isopropylthio)benzaldehyde, the synthesis of which is described in the entry for

2C-T-4. This aldehyde undergoes a Henry condensation with nitroethane, followed by a

reduction of the resulting nitropropene intermediate to yield the final amine product.
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Caption: Synthesis workflow for ALEPH-4 as described in PiHKAL.

Experimental Protocols
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While specific experimental data for ALEPH-4 are lacking, the following protocols describe

standard methodologies used to characterize the neurochemical properties of novel

psychoactive compounds. These methods would be directly applicable to the study of ALEPH-
4.

Radioligand Competition Binding Assay
This assay is used to determine the binding affinity (Kᵢ) of a test compound (e.g., ALEPH-4) for

a specific receptor.

Objective: To determine the affinity of ALEPH-4 for the human 5-HT₂A receptor.

Materials:

Cell membranes from a stable cell line expressing the human 5-HT₂A receptor (e.g., HEK293

cells).

Radioligand: A high-affinity 5-HT₂A antagonist, such as [³H]ketanserin.

Non-specific binding control: A high concentration of a non-radioactive antagonist (e.g.,

spiperone).

Test compound: ALEPH-4 in a range of concentrations.

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Scintillation vials and scintillation cocktail.

Glass fiber filters and a cell harvester.

Liquid scintillation counter.

Procedure:

Preparation: Thaw frozen cell membranes on ice and dilute to the desired concentration in

ice-cold assay buffer.
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Incubation: In test tubes, combine the cell membrane preparation, the radioligand

([³H]ketanserin) at a fixed concentration (typically at or below its Kₔ value), and varying

concentrations of the test compound (ALEPH-4).

Controls: Prepare tubes for total binding (no competing compound) and non-specific binding

(with a saturating concentration of spiperone).

Reaction: Incubate the mixture at a set temperature (e.g., 37°C) for a sufficient time to reach

equilibrium (e.g., 60 minutes).

Termination: Rapidly terminate the binding reaction by vacuum filtration through glass fiber

filters using a cell harvester. This separates the bound radioligand from the unbound.

Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining

unbound radioligand.

Quantification: Place the filters into scintillation vials, add scintillation cocktail, and quantify

the amount of radioactivity using a liquid scintillation counter.

Analysis: Calculate specific binding by subtracting non-specific binding from total binding.

Plot the percentage of specific binding against the logarithm of the competitor (ALEPH-4)

concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value

(the concentration of ALEPH-4 that inhibits 50% of specific radioligand binding). Convert the

IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

In Vitro Functional Assay: Calcium Mobilization
This assay measures the functional potency (EC₅₀) and efficacy of a compound by quantifying

the increase in intracellular calcium following Gq-coupled receptor activation.

Objective: To determine the agonist activity of ALEPH-4 at the human 5-HT₂A receptor.

Materials:

A stable cell line expressing the human 5-HT₂A receptor (e.g., HEK293 or CHO cells).

A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
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Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

Test compound: ALEPH-4 in a range of concentrations.

Reference agonist (e.g., Serotonin).

A fluorescence plate reader capable of kinetic reads (e.g., FLIPR, FlexStation).

Procedure:

Cell Plating: Seed cells into 96- or 384-well black-walled, clear-bottom microplates and

culture overnight to allow for adherence.

Dye Loading: Remove culture medium and add the fluorescent calcium indicator dye diluted

in assay buffer. Incubate for a specified time (e.g., 60 minutes at 37°C) to allow the dye to

enter the cells.

Compound Preparation: Prepare a dilution series of ALEPH-4 and the reference agonist in

assay buffer in a separate compound plate.

Measurement: Place the cell plate into the fluorescence plate reader. The instrument will first

measure the baseline fluorescence.

Compound Addition: The instrument will then automatically add the compounds from the

compound plate to the cell plate.

Kinetic Read: Immediately following compound addition, the instrument will measure the

change in fluorescence intensity over time (typically 2-3 minutes). Receptor activation leads

to Ca²⁺ release, which causes the dye to fluoresce.

Analysis: The data are typically analyzed by the peak fluorescence response. Plot the peak

fluorescence (or the area under the curve) against the logarithm of the agonist concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (concentration for

50% of maximal response) and Eₘₐₓ (maximum efficacy) values. Efficacy is often expressed

relative to a reference agonist like serotonin.
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Caption: General experimental workflow for neurochemical characterization.

Conclusion and Future Directions
ALEPH-4 is a classic but poorly characterized psychedelic compound from the phenethylamine

family. While its synthesis and qualitative human effects are documented, a significant void

exists in the scientific literature regarding its quantitative neurochemical properties. Based on

its structural similarity to other psychedelic amphetamines, it is strongly presumed to be a

potent agonist at the 5-HT₂A receptor, mediating its effects through the Gq signaling pathway.
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Future research is critically needed to fill this knowledge gap. Formal in vitro characterization

using modern pharmacological techniques, such as radioligand binding and functional assays

across a wide panel of CNS receptors, is the essential first step. These studies would

definitively establish its receptor binding profile, potency, and functional efficacy, providing a

foundation for understanding its unique psychoactive properties and potential toxicological

risks. Such data would be invaluable for the fields of medicinal chemistry and

neuropharmacology, contributing to a more complete structure-activity relationship model for

this fascinating class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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